Cas no 1337622-77-1 (2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol)

2-Bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol is a brominated phenolic compound featuring a methoxy substituent and a pyrrolidine moiety. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the pyrrolidine ring enhances solubility and potential bioactivity. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targeting central nervous system (CNS) disorders. Its stability and well-defined reactivity profile make it suitable for precise synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol structure
1337622-77-1 structure
Product Name:2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
CAS No:1337622-77-1
MF:C11H14BrNO2
MW:272.138362407684
CID:6532838
PubChem ID:130022233
Update Time:2025-06-13

2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
    • EN300-1914413
    • 4-((2S)PYRROLIDIN-2-YL)-2-BROMO-6-METHOXYPHENOL
    • 1337622-77-1
    • 1213127-65-1
    • Inchi: 1S/C11H14BrNO2/c1-15-10-6-7(5-8(12)11(10)14)9-3-2-4-13-9/h5-6,9,13-14H,2-4H2,1H3
    • InChI Key: BPVXIFBTQOITGB-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C1CCCN1)OC)O

Computed Properties

  • Exact Mass: 271.02079g/mol
  • Monoisotopic Mass: 271.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.5Ų

2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1914413-1g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
1g
$943.0 2023-09-17
Enamine
EN300-1914413-5g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
5g
$2732.0 2023-09-17
Enamine
EN300-1914413-10g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
10g
$4052.0 2023-09-17
Enamine
EN300-1914413-0.05g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
0.05g
$792.0 2023-09-17
Enamine
EN300-1914413-0.1g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
0.1g
$829.0 2023-09-17
Enamine
EN300-1914413-0.25g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
0.25g
$867.0 2023-09-17
Enamine
EN300-1914413-0.5g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
0.5g
$905.0 2023-09-17
Enamine
EN300-1914413-1.0g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
1g
$943.0 2023-05-24
Enamine
EN300-1914413-2.5g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
2.5g
$1848.0 2023-09-17
Enamine
EN300-1914413-5.0g
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
1337622-77-1
5g
$2732.0 2023-05-24

Additional information on 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol

Introduction to 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol (CAS No. 1337622-77-1)

2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 1337622-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its bromine substituent, methoxy group, and a pyrrolidine moiety linked to the aromatic ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The bromine atom at the 2-position of the phenol ring introduces a high reactivity, making 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol a valuable intermediate in synthetic chemistry. This reactivity allows for various functionalization strategies, enabling the construction of more complex molecular architectures. The methoxy group at the 6-position provides electronic stability and influences the overall pharmacokinetic properties of the compound. Additionally, the pyrrolidin-2-yl substituent enhances solubility and bioavailability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its structural motif is particularly relevant in the development of compounds that modulate enzyme activity, receptor binding, and cellular signaling processes.

One of the most compelling aspects of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol is its potential application in oncology research. Studies have demonstrated that phenolic derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The presence of both bromine and pyrrolidine substituents enhances binding affinity to target proteins, making this compound a promising scaffold for further derivatization. Researchers have reported preliminary findings suggesting that analogs of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol show significant promise in preclinical models of solid tumors.

Furthermore, the compound has shown potential in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The structural features of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol allow it to interact with inflammatory pathways by modulating key transcription factors and cytokines. Recent publications highlight its ability to inhibit NFκB activation, a critical event in inflammatory responses.

The synthesis of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly sensitive and must be conducted under inert atmospheres to prevent unwanted side reactions. The methylation process follows, where the methoxy group is introduced at the 6-position of the phenol ring. Finally, the pyrrolidine moiety is coupled to the aromatic ring through nucleophilic substitution or other coupling strategies.

In terms of pharmacological activity, 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol exhibits notable properties that make it an attractive candidate for drug development. Its solubility profile allows for easy formulation into oral or injectable dosages, while its metabolic stability ensures prolonged half-life in vivo. Preliminary toxicology studies indicate that this compound is well-tolerated at therapeutic doses, though further investigation is needed to fully assess its safety profile.

The future directions for research on 2-bromo-6-methoxy-4-(pyrrolidin-2-yI)phenol are vast and exciting. One area of focus is the development of libraries of derivatives with modified substitution patterns to optimize pharmacological properties. Computational modeling techniques are being employed to predict binding affinities and identify promising analogs for experimental validation.

Another promising avenue is the exploration of 2-bromo-*6-*methoxy-*4-*(pyrrolidin-*Z*-yl)phenol as a prodrug or co-administered therapeutic agent. By leveraging its structural versatility, researchers aim to design compounds that release active species at specific sites within the body, thereby enhancing treatment efficacy while minimizing systemic exposure.

In conclusion, 3 -bromo - 3 -methoxy - 3 -( py r o l i d i n e - 3 - y l ) p h e n o l CAS N o .13376 22 -77 -1 i s a i m p o r tant compo und with significan t pharma cological promise . Its unique structural features make it a valuable intermediate in drug discovery , with potential applications ranging from oncology to anti-inflammatory therapies . As research continues , further elucidation of its pharmacological profile and synthetic modifications will likely uncover even more innovative uses for this versatile compound . p >

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd